Ethyl 6-chloro-3,4-dimethylthieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 6-chloro-3,4-dimethylthieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C12H12ClNO2S/c1-4-16-12(15)10-7(3)9-6(2)5-8(13)14-11(9)17-10/h5H,4H2,1-3H3
• InChI Key: IGYCPQFKFIWYPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(C=C2C)Cl)C
• Molecular Formula: C12H12ClNO2S
• Molecular Weight: 269.75 g/mol

Description

Ethyl 6-chloro-3,4-dimethylthieno[2,3-b]pyridine-2-carboxylate is a chemical compound with the molecular formula C12H12ClNO2S and a molecular weight of 269.75. It is used for proteomics research.

Synthesis Analysis

The synthesis of this compound involves the condensation of the compound with hydrazines. More specifically, the active methylene malononitrile in refluxing ethanol in the presence of piperidine undergoes coupling with aryl diazonium to afford pyranothienopyridines.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C12H12ClNO2S/c1-4-16-12(15)10-7(3)9-6(2)5-8(13)14-11(9)17-10/h5H,4H2,1-3H3. The negative potential region is usually related to the lone pair of electronegative atoms, so the negatively charged region is mainly distributed in the O atom of the ester group, sulfonyl group, and ketone.

Chemical Reactions Analysis

The chemical reactions involving this compound include the cycloaddition reaction with some arylazoacetylacetones or arylazomalononitriles to give the corresponding azo dyes.

Physical And Chemical Properties Analysis

This compound is a solid and should be stored at room temperature. The negatively charged region exists in the O1 atom on the carbonyl group, indicating that this region is more likely to provide electrons, and there may be a nucleophilic attack site.

Scientific Research Applications

Drug Molecule Research

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Antifungal Applications

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Anti-Diabetes Applications

. This suggests that Ethyl 6-chloro-3,4-dimethylthieno[2,3-b]pyridine-2-carboxylate could potentially be used in the development of new treatments for diabetes.

Antiparasitic Applications

, suggesting potential applications in the treatment of parasitic infections.

Anti-Inflammatory Applications

, indicating potential use in the development of anti-inflammatory drugs.

Anti-Proliferative Activity

, suggesting potential applications in cancer treatment.

Acetylcholinesterase Inhibitors

, which are used in the treatment of diseases like Alzheimer’s.

Ligands for Gamma-Hydroxybutyric Acid (GHB) Binding Sites

, suggesting potential applications in neurological research.